Cas no 56402-87-0 (3-Pyridinylcarbamic Acid 4-Nitrophenyl Ester)

• Product Name: 3-Pyridinylcarbamic Acid 4-Nitrophenyl Ester
• CAS No: 56402-87-0
• MF: C₁₂H₉N₃O₄
• MW: 259.217562437058
• CID: 945311
• PubChem ID: 10061101
• Update Time: 2025-11-01

3-Pyridinylcarbamic Acid 4-Nitrophenyl Ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinylcarbamic Acid 4-Nitrophenyl Ester
• (4-nitrophenyl) N-pyridin-3-ylcarbamate
• 3-Pyridinylcarbamic
• 56402-87-0
• DB-315601
• 4-NITROPHENYL N-(PYRIDIN-3-YL)CARBAMATE
• pyridin-3-yl-carbamic acid 4-nitro-phenyl ester
• SCHEMBL976043
• HVJLMBYELLDOCO-UHFFFAOYSA-N
• DTXSID90434991

• Inchi： 1S/C12H9N3O4/c16-12(14-9-2-1-7-13-8-9)19-11-5-3-10(4-6-11)15(17)18/h1-8H,(H,14,16)
• InChI Key： HVJLMBYELLDOCO-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NC=CC=1)=O)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 259.05900
• Monoisotopic Mass: 259.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 97Ų

Experimental Properties

• PSA: 97.04000
• LogP: 3.19690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-Pyridinylcarbamic Acid 4-Nitrophenyl Ester

3-Pyridinylcarbamic Acid 4-Nitrophenyl Ester (CAS No. 56402-87-0): An Overview of Its Properties, Applications, and Recent Research

3-Pyridinylcarbamic Acid 4-Nitrophenyl Ester (CAS No. 56402-87-0) is a versatile compound with significant applications in the fields of medicinal chemistry, materials science, and analytical chemistry. This compound, also known as N-(4-Nitrophenyl)pyridine-3-carboxamide, has garnered attention due to its unique chemical structure and potential biological activities. In this article, we will delve into the properties, synthesis methods, and recent research developments surrounding this compound.

Chemical Structure and Properties

3-Pyridinylcarbamic Acid 4-Nitrophenyl Ester is characterized by its pyridine ring and nitrophenyl group, which confer specific chemical and physical properties. The pyridine ring provides aromatic stability and reactivity, while the nitrophenyl group introduces electron-withdrawing effects and enhances the compound's polarity. These structural features make it an excellent candidate for various chemical reactions and biological studies.

The compound is typically a white to off-white solid with a melting point ranging from 115°C to 118°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The molecular weight of 3-Pyridinylcarbamic Acid 4-Nitrophenyl Ester is approximately 259.27 g/mol.

Synthesis Methods

The synthesis of 3-Pyridinylcarbamic Acid 4-Nitrophenyl Ester can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of pyridine-3-carboxylic acid with 4-nitrophenol in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) or N,N'-carbonyldiimidazole (CDI). This reaction typically proceeds under mild conditions and yields the desired product in good purity.

Another approach involves the use of isocyanates. Pyridine-3-carboxylic acid can be converted to its corresponding isocyanate derivative, which then reacts with 4-nitrophenol to form the final ester product. This method is particularly useful for large-scale synthesis due to its simplicity and high yield.

Biological Activities and Applications

3-Pyridinylcarbamic Acid 4-Nitrophenyl Ester has been studied for its potential biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. Recent research has shown that this compound can inhibit the activity of specific enzymes involved in inflammatory pathways, making it a promising candidate for the development of novel anti-inflammatory drugs.

In cancer research, studies have demonstrated that 3-Pyridinylcarbamic Acid 4-Nitrophenyl Ester can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound could be further explored as a potential therapeutic agent for cancer treatment.

Beyond its biological applications, 3-Pyridinylcarbamic Acid 4-Nitrophenyl Ester has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs). The ability to fine-tune its electronic properties through chemical modifications opens up new possibilities for developing advanced materials with tailored functionalities.

Analytical Chemistry Applications

In analytical chemistry, 3-Pyridinylcarbamic Acid 4-Nitrophenyl Ester serves as a valuable reagent for derivatization reactions. Its reactivity with various functional groups allows it to be used in the detection and quantification of analytes in complex matrices. For example, it has been employed in high-performance liquid chromatography (HPLC) methods to improve the sensitivity and selectivity of analyses involving amino acids and other small molecules.

The use of this compound in derivatization reactions not only enhances the detectability of target analytes but also simplifies sample preparation procedures. This makes it an attractive choice for researchers working in environmental monitoring, pharmaceutical analysis, and clinical diagnostics.

Recent Research Developments

The ongoing research on 3-Pyridinylcarbamic Acid 4-Nitrophenyl Ester continues to uncover new insights into its properties and potential applications. A recent study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for designing selective inhibitors of protein-protein interactions (PPIs). The researchers demonstrated that by modifying the pyridine ring and nitrophenyl group, they could achieve high selectivity and potency against specific PPI targets involved in disease pathways.

In another study published in Advanced Materials, scientists investigated the use of 3-Pyridinylcarbamic Acid 4-Nitrophenyl Ester-based polymers for developing flexible electronic devices. The unique combination of mechanical flexibility and electronic conductivity exhibited by these polymers makes them suitable for applications such as wearable sensors and flexible displays.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While no specific hazards are associated with 3-Pyridinylcarbamic Acid 4-Nitrophenyl Ester, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves, goggles, and lab coats, should be worn at all times. Additionally, appropriate ventilation should be ensured to minimize exposure to any volatile components.

In conclusion, 3-Pyridinylcarbamic Acid 4-Nitrophenyl Ester (CAS No. 56402-87-0) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and analytical chemistry. Its unique chemical structure provides a foundation for further research into its biological activities and potential therapeutic uses. As ongoing studies continue to reveal new insights into its properties and applications, this compound remains an important focus area for scientific exploration.